Cas no 54648-10-1 (12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate)

• Product Name: 12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
• CAS No: 54648-10-1
• MF: C₁₇H₂₂O₇
• MW: 338.352385997772
• CID: 377055
• PubChem ID: 3035032
• Update Time: 2025-04-19

12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate Chemical and Physical Properties

Names and Identifiers

• 12,13-Epoxy-3alpha,7alpha,15-trihydroxytrichothec-9-en-8-one monoacetate
• acetyldeoxynivalenol
• AKOS015916267
• 54648-10-1
• Trichothec-9-en-8-one, 12,13-epoxy-3,7,15-trihydroxy-, monoacetate, (3alpha,7alpha)-

• Inchi： 1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3/t10-,11-,13-,14-,15-,16-,17?/m1/s1
• InChI Key： ADFIQZBYNGPCGY-KLOHDQKESA-N
• SMILES： O1CC21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)[C@@H](C(C(C)=C[C@H]2O1)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 338.137
• Monoisotopic Mass: 338.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 518.8°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes